Cas no 2548994-46-1 (3-2-(cyclopropylamino)pyrimidin-5-yl-5-(trifluoromethyl)phenol)

• Product Name: 3-2-(cyclopropylamino)pyrimidin-5-yl-5-(trifluoromethyl)phenol
• CAS No: 2548994-46-1
• MF: C₁₄H₁₂F₃N₃O
• MW: 295.259793281555
• CID: 5360910
• Update Time: 2025-10-29

3-2-(cyclopropylamino)pyrimidin-5-yl-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-[2-(Cyclopropylamino)-5-pyrimidinyl]-5-(trifluoromethyl)phenol
• 3-2-(cyclopropylamino)pyrimidin-5-yl-5-(trifluoromethyl)phenol

• Inchi： 1S/C14H12F3N3O/c15-14(16,17)10-3-8(4-12(21)5-10)9-6-18-13(19-7-9)20-11-1-2-11/h3-7,11,21H,1-2H2,(H,18,19,20)
• InChI Key： YCUXTORTNZWHFG-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C(F)(F)F)=CC(C2=CN=C(NC3CC3)N=C2)=C1

Experimental Properties

• Density: 1.462±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 487.2±55.0 °C(Predicted)
• pka: 8.26±0.10(Predicted)

Additional information on 3-2-(cyclopropylamino)pyrimidin-5-yl-5-(trifluoromethyl)phenol

Research Briefing on 3-2-(cyclopropylamino)pyrimidin-5-yl-5-(trifluoromethyl)phenol (CAS: 2548994-46-1)

Recent studies on 3-2-(cyclopropylamino)pyrimidin-5-yl-5-(trifluoromethyl)phenol (CAS: 2548994-46-1) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This compound, characterized by its pyrimidine core and trifluoromethyl phenol moiety, has garnered attention due to its unique physicochemical properties and bioactivity profile. Emerging research suggests its applicability in targeting specific kinases involved in inflammatory and oncogenic pathways, making it a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of derivatives based on this scaffold, focusing on improving selectivity and potency against JAK family kinases. The researchers employed structure-activity relationship (SAR) analysis to identify key modifications that enhance binding affinity while minimizing off-target effects. Notably, the cyclopropylamino group was found to contribute significantly to metabolic stability, addressing a common challenge in small-molecule drug design.

Further investigations have revealed that 2548994-46-1 exhibits favorable pharmacokinetic properties in preclinical models, including good oral bioavailability and moderate plasma half-life. These findings, reported in a recent ACS Pharmacology & Translational Science article, support its potential as an orally administered therapeutic agent. The trifluoromethyl group, in particular, was shown to improve membrane permeability and resistance to oxidative metabolism, critical factors for drug candidates.

Ongoing research is now focusing on the compound's mechanism of action at the molecular level. Cryo-EM studies have provided insights into its binding mode with target kinases, revealing a unique interaction pattern that differs from classical ATP-competitive inhibitors. This characteristic may explain the observed selectivity profile and could lead to novel therapeutic strategies for kinase-related disorders with fewer side effects.

From a safety perspective, preliminary toxicology studies indicate a favorable profile for 3-2-(cyclopropylamino)pyrimidin-5-yl-5-(trifluoromethyl)phenol, with no significant adverse effects observed at therapeutic doses in animal models. However, researchers caution that comprehensive safety assessments, including potential off-target effects and long-term toxicity, will be necessary before clinical translation.

The pharmaceutical industry has shown growing interest in this compound, with several companies filing patents for related derivatives in 2023-2024. These intellectual property developments suggest that 2548994-46-1 may serve as a lead compound for multiple therapeutic applications, potentially including autoimmune diseases and certain cancer types where kinase modulation is clinically relevant.

Future research directions may focus on expanding the therapeutic window through further structural modifications, exploring combination therapies, and investigating potential biomarkers for patient stratification. The compound's versatility as a chemical scaffold positions it as a valuable tool for both drug discovery and chemical biology research in the coming years.